![molecular formula C19H24FN3O B2443831 N-(2-(dimethylamino)-2-(4-(dimethylamino)phenyl)ethyl)-4-fluorobenzamide CAS No. 946345-05-7](/img/structure/B2443831.png)
N-(2-(dimethylamino)-2-(4-(dimethylamino)phenyl)ethyl)-4-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-(dimethylamino)-2-(4-(dimethylamino)phenyl)ethyl)-4-fluorobenzamide, also known as C646, is a small molecule inhibitor that specifically targets the histone acetyltransferase (HAT) activity of the transcriptional coactivator p300/CBP-associated factor (PCAF). It has been shown to have potential applications in various fields of scientific research, including cancer therapy, neurodegenerative diseases, and epigenetic regulation.
Mechanism of Action
N-(2-(dimethylamino)-2-(4-(dimethylamino)phenyl)ethyl)-4-fluorobenzamide specifically targets the HAT activity of PCAF, which is involved in the acetylation of histones and other proteins that regulate gene expression. By inhibiting the HAT activity of PCAF, this compound prevents the activation of oncogenes and other genes that are critical for cancer cell survival and proliferation. In addition, this compound also regulates the expression of genes that are involved in neuroinflammation and neuronal survival, which makes it a potential therapeutic agent for neurodegenerative diseases.
Biochemical and physiological effects:
This compound has been shown to have a variety of biochemical and physiological effects. In cancer cells, this compound inhibits the growth and proliferation of cancer cells by regulating the expression of oncogenes and other genes that are critical for cancer cell survival. In neurodegenerative diseases, this compound improves cognitive function and reduces neuroinflammation by regulating the expression of genes that are involved in neuronal survival and function.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-(dimethylamino)-2-(4-(dimethylamino)phenyl)ethyl)-4-fluorobenzamide in lab experiments is its specificity for the HAT activity of PCAF, which allows for the selective inhibition of gene expression that is critical for cancer cell survival and proliferation. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experimental settings.
Future Directions
There are several future directions for the study of N-(2-(dimethylamino)-2-(4-(dimethylamino)phenyl)ethyl)-4-fluorobenzamide. One potential direction is the development of more potent and selective inhibitors of PCAF that can be used in cancer therapy and neurodegenerative diseases. Another potential direction is the study of the molecular mechanisms underlying the effects of this compound on gene expression and cellular function. Finally, the potential applications of this compound in other fields of scientific research, such as epigenetic regulation and stem cell biology, should also be explored.
Synthesis Methods
The synthesis of N-(2-(dimethylamino)-2-(4-(dimethylamino)phenyl)ethyl)-4-fluorobenzamide involves a multi-step process that starts with the reaction of 4-fluoroaniline with 2-dimethylaminoethyl chloride to form N-(2-(dimethylamino)-2-(4-fluorophenyl)ethyl)-4-fluoroaniline. This intermediate is then reacted with 4-dimethylaminobenzoyl chloride to produce the final product, this compound.
Scientific Research Applications
N-(2-(dimethylamino)-2-(4-(dimethylamino)phenyl)ethyl)-4-fluorobenzamide has been extensively studied for its potential applications in cancer therapy. It has been shown to inhibit the growth and proliferation of various cancer cell lines, including breast cancer, prostate cancer, and leukemia. This compound works by inhibiting the HAT activity of PCAF, which is essential for the activation of oncogenes and the proliferation of cancer cells.
In addition to cancer therapy, this compound has also been studied for its potential applications in neurodegenerative diseases. It has been shown to improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease and Parkinson's disease. This compound works by inhibiting the HAT activity of PCAF, which is involved in the regulation of gene expression that is critical for neuronal survival and function.
properties
IUPAC Name |
N-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-4-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24FN3O/c1-22(2)17-11-7-14(8-12-17)18(23(3)4)13-21-19(24)15-5-9-16(20)10-6-15/h5-12,18H,13H2,1-4H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVYWYFJZNVPXAP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C(CNC(=O)C2=CC=C(C=C2)F)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.